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(+)-cis-Carveol, also known as (1s, 5s)-carveol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (+)-cis-Carveol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (+)-cis-carveol is primarily located in the cytoplasm. Outside of the human body, (+)-cis-carveol can be found in caraway, dill, and herbs and spices. This makes (+)-cis-carveol a potential biomarker for the consumption of these food products.
(+)-cis-carveol is the (1S,5S)-stereoisomer of carve...